Cas no 65808-85-7 (Butanedioic acid, isothiocyanato-, diethyl ester, (S)-)

• Product Name: Butanedioic acid, isothiocyanato-, diethyl ester, (S)-
• CAS No: 65808-85-7
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 1703081
• Update Time: 2024-09-02

Butanedioic acid, isothiocyanato-, diethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, isothiocyanato-, diethyl ester, (S)-
• Butanedioic acid, isothiocyanato-, diethyl ester, (S)- (9CI)

• Inchi： 1S/C9H13NO4S/c1-3-13-8(11)5-7(10-6-15)9(12)14-4-2/h7H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key： QXDWIJBRASJSJQ-ZETCQYMHSA-N
• SMILES： C(OCC)(=O)[C@@H](N=C=S)CC(OCC)=O

Computed Properties

• Exact Mass: 231.05659

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 325.1±32.0 °C(Predicted)
• PSA: 64.96